4-[(4-benzyl-1-piperidinyl)methyl]-N-[2-(2-pyridinylthio)ethyl]benzamide

• IUPAC Name: 4-[(4-benzylpiperidin-1-yl)methyl]-N-(2-pyridin-2-ylsulfanylethyl)benzamide
• InChI: InChI=1S/C27H31N3OS/c31-27(29-16-19-32-26-8-4-5-15-28-26)25-11-9-24(10-12-25)21-30-17-13-23(14-18-30)20-22-6-2-1-3-7-22/h1-12,15,23H,13-14,16-21H2,(H,29,31)
• InChI Key: HGHGFTSDVSJLCV-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1CC2=CC=CC=C2)CC3=CC=C(C=C3)C(=O)NCCSC4=CC=CC=N4
• Molecular Formula: C27H31N3OS
• Molecular Weight: 445.6 g/mol

Description

4-[(4-benzyl-1-piperidinyl)methyl]-N-[2-(2-pyridinylthio)ethyl]benzamide, also known as BMTB, is a small molecule that has been widely studied for its potential therapeutic applications in various diseases. BMTB is a benzamide derivative that acts as a selective antagonist of the transient receptor potential vanilloid 1 (TRPV1) channel, which is involved in the perception of pain and inflammation.

Mechanism of Action

4-[(4-benzyl-1-piperidinyl)methyl]-N-[2-(2-pyridinylthio)ethyl]benzamide acts as a selective antagonist of the TRPV1 channel, which is involved in the perception of pain and inflammation. TRPV1 channels are activated by various stimuli such as heat, capsaicin, and acid, leading to the influx of calcium ions into the cell and the release of pro-inflammatory mediators. This compound blocks the activation of TRPV1 channels by binding to a specific site on the channel, thereby reducing the influx of calcium ions and the release of pro-inflammatory mediators.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects in animal models of various diseases. This compound has been shown to reduce pain and inflammation in animal models of arthritis, neuropathic pain, and cancer. This compound has also been shown to reduce the growth and metastasis of cancer cells by inhibiting the TRPV1 channel.

Advantages and Limitations for Lab Experiments

4-[(4-benzyl-1-piperidinyl)methyl]-N-[2-(2-pyridinylthio)ethyl]benzamide has several advantages and limitations for lab experiments. This compound is a small molecule that can be easily synthesized and purified, making it a useful tool for studying the TRPV1 channel. This compound is also highly selective for the TRPV1 channel, making it a useful tool for studying the specific effects of TRPV1 antagonism. However, this compound has relatively low potency compared to other TRPV1 antagonists, which may limit its usefulness in certain experiments.

Future Directions

There are several future directions for research on 4-[(4-benzyl-1-piperidinyl)methyl]-N-[2-(2-pyridinylthio)ethyl]benzamide. One direction is to investigate the potential therapeutic applications of this compound in various diseases such as chronic pain, inflammation, and cancer. Another direction is to develop more potent and selective TRPV1 antagonists based on the structure of this compound. Additionally, the specific mechanisms of action of this compound on the TRPV1 channel could be further elucidated through structural and functional studies.

Scientific Research Applications

4-[(4-benzyl-1-piperidinyl)methyl]-N-[2-(2-pyridinylthio)ethyl]benzamide has been extensively studied for its potential therapeutic applications in various diseases such as chronic pain, inflammation, and cancer. The TRPV1 channel is highly expressed in sensory neurons and is involved in the perception of pain and inflammation. This compound acts as a selective antagonist of the TRPV1 channel and has been shown to reduce pain and inflammation in animal models of various diseases.